Cas no 1351658-79-1 (N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide)

• Product Name: N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide
• CAS No: 1351658-79-1
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5822895
• PubChem ID: 71782409
• Update Time: 2025-06-24

N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-hydroxy-2-thiophen-2-ylpropyl)-N-[(3-methoxyphenyl)methyl]oxamide
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide
• N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(3-methoxybenzyl)oxalamide
• AKOS024524871
• VU0525846-1
• 1351658-79-1
• F5857-7820

• Inchi： 1S/C17H20N2O4S/c1-17(22,14-7-4-8-24-14)11-19-16(21)15(20)18-10-12-5-3-6-13(9-12)23-2/h3-9,22H,10-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： XEQYOGNBKRATKB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)C(NCC(O)(C1SC=CC=1)C)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide

N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide: A Comprehensive Overview

N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide, also known by its CAS registry number 1351658-79-1, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its ethanediamide backbone, which serves as a versatile platform for various functional groups. The molecule incorporates a thiophene ring, a hydroxyl group, and a methoxyphenyl substituent, all of which contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and materials science. The thiophene moiety in this compound is particularly noteworthy due to its aromaticity and ability to participate in π-π interactions, which are crucial for molecular recognition and binding. Researchers have explored the role of thiophene derivatives in modulating the electronic properties of molecules, making them promising candidates for use in organic electronics and optoelectronic devices.

The hydroxyl group present in the molecule adds another layer of complexity to its chemical behavior. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the solubility, stability, and reactivity of compounds. In the context of this compound, the hydroxyl group may play a role in enhancing its bioavailability or stability under physiological conditions, making it an attractive candidate for pharmaceutical applications.

The methoxyphenyl substituent further enriches the chemical diversity of this compound. Methoxy groups are commonly found in natural products and are often associated with pharmacological activity. In this case, the methoxyphenyl group may contribute to the compound's ability to interact with biological targets, such as enzymes or receptors. Recent research has focused on the synthesis and characterization of similar compounds with methoxyphenyl substituents, aiming to uncover their potential as leads for drug development.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The synthesis typically begins with the preparation of intermediates that incorporate the thiophene ring and hydroxyl group. Subsequent steps involve coupling reactions to introduce the methoxyphenyl substituent and complete the ethanediamide backbone. The development of efficient synthetic routes for such complex molecules remains an active area of research.

One of the most exciting aspects of this compound is its potential application in therapeutic areas such as oncology and neurodegenerative diseases. Preclinical studies have suggested that analogs of this compound may exhibit anti-cancer activity by targeting specific signaling pathways or inhibiting key enzymes involved in tumor progression. Additionally, there is growing interest in exploring its role as a modulator of neuroprotective pathways, which could make it a valuable tool in treating conditions like Alzheimer's disease.

In terms of environmental impact, researchers have also investigated the biodegradation and toxicity profiles of similar compounds. Understanding how such molecules interact with biological systems is essential for ensuring their safe use in both industrial and medical applications. Recent advancements in green chemistry have provided new insights into designing sustainable synthetic methods for these types of compounds.

In conclusion, N-[2-hydroxy-2-(thiophen-2-yl)propyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide (CAS No. 1351658-79-1) represents a fascinating example of how diverse functional groups can be combined to create molecules with unique properties and wide-ranging applications. As research continues to uncover new insights into its structure-function relationships and potential uses, this compound stands at the forefront of chemical innovation.